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Introduction:

The Wnt signaling pathway is a crucial regulator of embryonic development and adult tissue
homeostasis.[1][2] Aberrant Wnt signaling is implicated in various diseases, including cancer.[3]
[4] Wnt proteins are a family of secreted lipid-modified signaling glycoproteins that activate
receptor-mediated signaling cascades.[1] The secretion and activity of all 19 human Wnt
ligands are dependent on a unique post-translational modification: palmitoylation.[1][2][3] This
modification is catalyzed by Porcupine (PORCN), a membrane-bound O-acyltransferase
residing in the endoplasmic reticulum.[2][3][5] PORCN-mediated palmitoylation is essential for
the binding of Wnt proteins to their carrier protein, Wntless (WLS), and their subsequent
secretion.[3][5] Consequently, PORCN has emerged as an attractive therapeutic target for
diseases driven by excessive Wnt signaling.[3][5]

WHN-88 is a novel, potent, and selective inhibitor of PORCN.[6][7][8] It effectively abolishes the
palmitoylation of Wnt ligands, thereby preventing their secretion and downstream signaling.[6]
[8][9] This document provides detailed application notes and protocols for various assays to
measure the inhibitory activity of WHN-88 and other PORCN inhibitors like the well-
characterized compound Wnt-C59.

Wnt Signaling Pathway and the Role of PORCN
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The canonical Wnt/B-catenin signaling pathway is initiated by the secretion of Wnt ligands. In
the absence of Wnt, -catenin is targeted for degradation by a destruction complex. Upon
binding of Wnt to its receptors, this complex is inactivated, leading to the accumulation and
nuclear translocation of (3-catenin, where it activates the transcription of target genes.
PORCN's role is upstream, catalyzing the palmitoylation of Wnt proteins, a prerequisite for their
secretion and ability to activate this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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